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Compound of Interest

Compound Name: Vat Blue 6

Cat. No.: B15553376

An In-depth Examination of C.l. Vat Blue 6 (Dichloroindanthrone) as a Research Chemical

Introduction

Vat Blue 6, also known by its Colour Index name C.I. 69825 and as dichloroindanthrone, is a
synthetic anthraquinone dye.[1] While it has a long history of use in the textile industry for its
exceptional fastness properties, its potential as a research chemical is an area of emerging
interest.[2][3] This technical guide provides a comprehensive overview of Vat Blue 6,
consolidating available data on its chemical and physical properties, synthesis, and analytical
characterization. It is intended for researchers, scientists, and drug development professionals
who may consider this molecule for novel applications.

Chemical and Physical Properties

Vat Blue 6 is a blue, powdered solid that is practically insoluble in water and most common
organic solvents.[4][5] It exhibits slight solubility in high-boiling point solvents such as hot
chloroform, o-chlorophenol, and pyridine.[5] Its core structure is a chlorinated derivative of
indanthrone (Vat Blue 4).

Table 1: Physicochemical Properties of Vat Blue 6
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Property Value Reference(s)
Cl Name Vat Blue 6, 69825 [1]
CAS Number 130-20-1 [1]
Molecular Formula C28H12CI2N204 [1]
Molecular Weight 511.31 g/mol [1]
Appearance Aquamarine blue powder [5]

Insoluble in water, acetone,
N ethanol, toluene. Slightly
Solubility _ [5]
soluble in hot chloroform, o-

chlorophenol, pyridine.

Brown in concentrated sulfuric
Behavior in Acid acid, turning blue upon [4]

dilution.

Synthesis and Purification

The primary route for the synthesis of Vat Blue 6 is the chlorination of Vat Blue 4 (indanthrone).
[6][7] Several methods have been patented for industrial-scale production.

General Synthesis Workflow

The synthesis of Vat Blue 6 from Vat Blue 4 can be represented by the following workflow. The
process involves the chlorination of the indanthrone core, followed by workup and isolation of
the final product.
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A simplified workflow for the synthesis of Vat Blue 6.

Experimental Protocols

While specific laboratory-scale synthesis protocols are not widely published, a generalized
procedure can be derived from industrial patents.[6][7]

Protocol 3.2.1: Chlorination of Vat Blue 4 in an Aromatic Solvent[7]

This method is adapted from a patented industrial process and may require optimization for

laboratory scale.

e Reaction Setup: In a three-necked flask equipped with a condenser, mechanical stirrer, and
dropping funnel, suspend Vat Blue 4 in an aromatic inert solvent (e.g., chlorobenzene or o-
dichlorobenzene) at a mass ratio of approximately 1:4 (Vat Blue 4:solvent).[2]

e Dehydration (Optional but Recommended): Heat the suspension to the boiling point of the
solvent to azeotropically remove any water, which can react with the chlorinating agent. After
dehydration, cool the mixture to 20-40 °C.[7]

e Chlorination: Slowly add sulfonyl chloride to the suspension. The molar ratio of Vat Blue 4 to
sulfonyl chloride can range from 1:1.5 to 1:8.[2] During the addition, maintain the

temperature between 20-40 °C.[7]
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o Reaction: After the addition is complete, heat the reaction mixture to 70-90 °C and maintain
for several hours until the reaction is complete (monitoring by TLC may be possible).[2]

o Workup: Cool the reaction mixture and dilute with water. Adjust the pH to 7-10 with an alkali
solution (e.g., sodium hydroxide or sodium carbonate).[7]

e |solation: Heat the mixture to distill off the aromatic solvent via steam distillation. The solid
product can then be isolated by filtration.[7]

 Purification: Wash the filter cake with hot water (70-90 °C) until the pH of the filtrate is
between 5-8.[7] Dry the solid product to obtain Vat Blue 6. Further purification for analytical
purposes could potentially be achieved by recrystallization from a high-boiling point solvent
like o-dichlorobenzene or by gradient sublimation, though this is not described in the
available literature.

Analytical Characterization

Due to its insolubility, the analytical characterization of Vat Blue 6 presents challenges.

Spectroscopic Data

Specific spectroscopic data for Vat Blue 6 is not readily available in the public domain. The
following describes the expected spectroscopic behavior and generalized analytical protocols.

Table 2: Summary of Expected Spectroscopic Data
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Technique Solvent/Method Expected Observations

) Broad absorption in the visible
i o-Dichlorobenzene or conc. o ]
UV-Vis Spectroscopy range, characteristic of its blue
H2S04 |
color.

Complex aromatic signals in
Deuterated Sulfuric Acid the downfield region. Due to
1H NMR Spectroscopy )
(D2S04) the harsh solvent, signal

broadening is expected.

A molecular ion peak
M Spect . Electron lonization (EI) or corresponding to its molecular
ass Spectrometry _ o . _
Chemical lonization (ClI) weight, along with

fragmentation patterns.

Protocol 4.1.1: UV-Vis Spectroscopy

o Sample Preparation: Prepare a dilute solution of Vat Blue 6 in a suitable solvent (e.g., o-
dichlorobenzene) by heating and sonication. Alternatively, dissolve a small amount in

concentrated sulfuric acid.

o Data Acquisition: Record the absorption spectrum over the UV-Visible range (typically 200-
800 nm) using a dual-beam spectrophotometer.

¢ Analysis: Identify the wavelength of maximum absorption (Amax).
Protocol 4.1.2: NMR Spectroscopy

o Sample Preparation: Dissolve a sufficient amount of Vat Blue 6 in deuterated sulfuric acid
(D2S0a4). This should be done with extreme caution due to the corrosive nature of the

solvent.
o Data Acquisition: Acquire the 'H NMR spectrum on a high-field NMR spectrometer.

o Analysis: Identify and integrate the signals in the aromatic region. Due to the complexity of
the spectrum and potential for degradation, interpretation may be challenging.
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Protocol 4.1.3: Mass Spectrometry

o Sample Introduction: Introduce the solid sample directly into the mass spectrometer using a
solids probe.

 lonization: Use Electron lonization (EIl) for fragmentation analysis or a softer ionization
technique like Chemical lonization (ClI) to favor the observation of the molecular ion.

» Data Acquisition: Acquire the mass spectrum over a suitable mass range.

e Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm
the structure.

Applications in Research

While primarily an industrial dye, Vat Blue 6 and its derivatives have been investigated in the
field of organic electronics.

Organic Electronics

Derivatives of Vat Blue 6 have been explored as potential n-type semiconductor materials in
Organic Field-Effect Transistors (OFETS) and as acceptor materials in organic photovoltaic
cells. The rigid, planar, and electron-deficient nature of the indanthrone core makes it a
candidate for such applications.

Vat Dyeing Process

The fundamental chemistry of Vat Blue 6 involves its reduction to a soluble "leuco” form, which
has a high affinity for cellulosic fibers. Subsequent oxidation reforms the insoluble dye within
the fiber matrix, leading to its characteristic high fastness. This process is known as "vatting".
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Vat Dyeing Process
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The general process of vat dyeing with Vat Blue 6.

Biological Activity and Toxicology

There is a significant lack of data in the public domain regarding the specific biological activity
of Vat Blue 6. No studies detailing its effects on cell lines, its potential to modulate signaling
pathways, or its interaction with biological macromolecules such as DNA or proteins were

identified.

Table 3: Toxicological Information
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Aspect Information Reference(s)

May cause irritation.
Anthraquinones as a class can
be toxic by ingestion,

Acute Effects ] ) - [8]
potentially causing vomiting,
diarrhea, and kidney and liver

damage.

Classified as an occupational
secondary hepatotoxin, based
_ on animal experimentation and
Chronic Effects ) ) [8]
cases of human ingestion for
the general class of

anthraquinones.

) o Not listed as a carcinogen by
Carcinogenicity ) ) [8]
major regulatory bodies.

No specific data available for

Genotoxicity Vat Blue 6
a ue o.

Given the absence of specific biological data, any research involving Vat Blue 6 in biological
systems should be preceded by thorough in vitro cytotoxicity and genotoxicity assessments.

Conclusion

Vat Blue 6 is a well-established industrial colorant with robust chemical properties. Its
synthesis from Vat Blue 4 is well-documented in patent literature, providing a basis for
laboratory-scale preparation. However, a significant gap exists in the scientific literature
regarding its detailed analytical characterization and its potential as a research chemical,
particularly in the life sciences. The exploration of its properties in organic electronics is a
promising area, but requires more detailed investigation and publication of experimental
protocols and results. Researchers interested in this compound should be prepared to
undertake fundamental characterization and safety assessments as part of their studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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